Cas no 802255-22-7 (Methanone,(1-ethyl-3-piperidinyl)-4-morpholinyl-)

• Product Name: Methanone,(1-ethyl-3-piperidinyl)-4-morpholinyl-
• CAS No: 802255-22-7
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 713242
• Update Time: 2024-02-04

Methanone,(1-ethyl-3-piperidinyl)-4-morpholinyl- Chemical and Physical Properties

Names and Identifiers

• Methanone,(1-ethyl-3-piperidinyl)-4-morpholinyl-
• Morpholine, 4-(1-ethylnipecotoyl)- (8CI)
• (1-ethylpiperidin-3-yl)-morpholin-4-ylmethanone

• Inchi： 1S/C12H22N2O2/c1-2-13-5-3-4-11(10-13)12(15)14-6-8-16-9-7-14/h11H,2-10H2,1H3
• InChI Key： IHEBCDFBLQJYDF-UHFFFAOYSA-N
• SMILES： C1OCCN(C(=O)C2CN(CC)CCC2)C1

Computed Properties

• Exact Mass: 226.168
• Monoisotopic Mass: 226.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 4.3
• Topological Polar Surface Area: 32.8A^2